Lower Acidity Constant (pKₐ) Relative to 2-(4-Tert-butylcyclohexyl)acetic Acid Drives Superior Ionisation at Physiological pH
The α‑fluorine atom in 2‑(4‑tert‑butylcyclohexyl)‑2‑fluoroacetic acid is predicted to lower the pKₐ by approximately 2 log units compared with the non‑fluorinated analogue 2‑(4‑tert‑butylcyclohexyl)acetic acid. This class‑level inference is based on the experimentally determined pKₐ difference between fluoroacetic acid (pKₐ ≈ 2.59) and acetic acid (pKₐ ≈ 4.76) . Applying the same shift to the 4‑tert‑butylcyclohexyl series yields an estimated pKₐ of 2.7‑3.0 for the fluoro compound versus 4.7‑5.0 for the parent acid. At pH 7.4, this corresponds to a >40‑fold increase in the ionised fraction, which is critical for solubility, passive permeability and target‑binding electrostatics .
Comparator: est. pKₐ 4.7–5.0
Δ ≈ −2 log units; >40‑fold ionized fraction increase
| Evidence Dimension | Acid dissociation constant (pKₐ) |
|---|---|
| Target Compound Data | Estimated pKₐ 2.7‑3.0 (predicted by class analogy); ionised fraction at pH 7.4 ≈ 50‑70 % |
| Comparator Or Baseline | 2-(4-Tert-butylcyclohexyl)acetic acid: estimated pKₐ 4.7‑5.0; ionised fraction at pH 7.4 ≈ 1‑5 % |
| Quantified Difference | ΔpKₐ ≈ −2 log units; >40‑fold increase in ionised fraction |
| Conditions | Predicted values based on the experimentally measured pKₐ shift between fluoroacetic acid (pKₐ 2.59) and acetic acid (pKₐ 4.76) extrapolated to the 4‑tert‑butylcyclohexyl scaffold. |
Why This Matters
A >40‑fold greater ionisation at physiological pH enhances aqueous solubility and directly affects absorption, distribution and protein‑binding characteristics, making the fluoro analogue a more developable lead for oral or parenteral formulations.
- [1] Dean, J. A. Lange’s Handbook of Chemistry, 15th ed. McGraw‑Hill, 1999. Table 8.1: pKₐ values of fluoroacetic acid (2.59) and acetic acid (4.76). View Source
- [2] Böhm, H.-J., et al. Fluorine in Medicinal Chemistry. ChemBioChem, 2004, 5, 637‑643. Quantitative discussion of ionisation changes upon α‑fluorination. View Source
